
A Technical Guide to the Physical State and
Appearance of Solid Potassium Phenoxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: potassium;phenoxide

Cat. No.: B7822082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of solid potassium phenoxide (CAS No. 100-67-4), a pivotal reagent in organic

synthesis and pharmaceutical development. This document consolidates critical data on its

appearance, physical characteristics, and structural features, supported by experimental

protocols and data visualizations to facilitate its effective use in a laboratory and industrial

setting.

Physical State and Appearance
Potassium phenoxide is an organic salt that exists as a solid at room temperature.[1][2] Its

appearance is most commonly described as a white to off-white crystalline solid.[1] However,

some sources also report its appearance as white to reddish, hygroscopic crystalline lumps.[3]

[4] The reddish hue may be attributed to impurities or slight decomposition.

A key characteristic of potassium phenoxide is its hygroscopic nature, meaning it readily

absorbs moisture from the atmosphere.[3][4] Therefore, it is crucial to store the compound in

tightly sealed containers under an inert atmosphere to maintain its purity and stability.[3][5]

Quantitative Physical and Chemical Data
The following table summarizes the key quantitative properties of potassium phenoxide,

providing a quick reference for researchers.
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Property Value References

Molecular Formula C₆H₅KO [1][6][7]

Molecular Weight 132.20 g/mol [3][4]

Melting Point 103-104 °C [2][6][8]

Appearance
White to off-white or reddish

crystalline solid
[1][3][4][5]

Solubility
Very soluble in water; soluble

in alcohol
[3][4]

pH of Aqueous Solution
Strongly alkaline (typically 11-

12)
[3][8]

Hygroscopicity Hygroscopic [3][4][5]

Crystal Structure
The crystal structure of anhydrous potassium phenoxide is not extensively detailed in readily

available literature. However, the structures of its phenol solvates, specifically

C₆H₅OK·2C₆H₅OH and C₆H₅OK·3C₆H₅OH, have been determined using high-resolution

powder X-ray diffraction.[9][10][11]

In these solvated forms, both compounds exhibit polymeric zigzag chains.[9][10][11] The

potassium ions are coordinated at the center of distorted octahedra, which are formed by five

oxygen atoms and one phenyl ring that contributes its π electrons.[9][10][11] This structural

arrangement is crucial for understanding its reactivity in solid-state reactions, such as the

Kolbe-Schmitt synthesis.[11] It is important to note that while these polymeric structures are

characteristic of the solid state, potassium phenoxide complexes may be monomeric in

solution, depending on the solvent and ligands present.[12]

Experimental Protocol: Synthesis of Potassium
Phenoxide
The most common and straightforward method for the laboratory synthesis of potassium

phenoxide involves the acid-base reaction between phenol and potassium hydroxide.[8][12]
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Materials and Equipment:

Phenol (freshly distilled for high purity)

Potassium hydroxide (KOH)

Distilled water or methanol

Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve a specific molar amount of phenol in distilled water (or

methanol).

Add an equimolar amount of potassium hydroxide to the solution.

Stir the reaction mixture at room temperature for approximately 30 minutes to ensure

complete reaction.[8]

Remove the solvent (water or methanol) under reduced pressure using a rotary evaporator.

The resulting solid is potassium phenoxide, which should be dried further in an oven or

under vacuum to remove any residual solvent.[8]

A patent describes a method for preparing anhydrous potassium phenoxide by reacting phenol

dissolved in a hydrocarbon solvent (like toluene) with potassium hydroxide dissolved in a lower-

boiling alcohol (like methanol).[13] The subsequent distillation removes the alcohol and water,

leading to the crystallization of substantially pure potassium phenoxide.[13]

Experimental Workflow: Synthesis and Isolation
The following diagram illustrates the general workflow for the synthesis and isolation of solid

potassium phenoxide in a laboratory setting.
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Caption: Synthesis and Isolation of Potassium Phenoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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